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Compound of Interest

Compound Name: (2S,4S)-Sacubitril

Cat. No.: B1435712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of (2S,4S)-Sacubitril, a
critical component of the angiotensin receptor-neprilysin inhibitor (ARNI) class of drugs. This

document details its chemical identity, mechanism of action, pharmacokinetic profile, and the

experimental methodologies used to characterize its effects.

Chemical Identity
Parameter Value

IUPAC Name

4-(((2S,4S)-1-([1,1'-Biphenyl]-4-yl)-5-ethoxy-4-

methyl-5-oxopentan-2-yl)amino)-4-oxobutanoic

acid[1][2][3]

CAS Number 149709-63-7[1][2][3][4]

Molecular Formula C₂₄H₂₉NO₅

Molecular Weight 411.5 g/mol

Mechanism of Action: A Dual Regulatory Pathway
Sacubitril is a prodrug that is rapidly converted in vivo to its active metabolite, sacubitrilat

(LBQ657), by esterases.[5][6][7][8] Sacubitrilat is a potent inhibitor of neprilysin, a neutral

endopeptidase responsible for the degradation of several endogenous vasoactive peptides,
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most notably the natriuretic peptides (NPs), including atrial natriuretic peptide (ANP) and brain

natriuretic peptide (BNP).[5][6][7][9]

By inhibiting neprilysin, sacubitrilat increases the circulating levels of these beneficial peptides.

[7][9] This augmentation of the natriuretic peptide system leads to a cascade of favorable

cardiovascular and renal effects, including vasodilation, natriuresis (sodium excretion), and

diuresis (water excretion).[7][9] These actions collectively reduce blood volume and cardiac

workload, thereby alleviating the symptoms of heart failure.

However, neprilysin also degrades other substances, including angiotensin II.[6] Therefore,

neprilysin inhibition alone would lead to an undesirable increase in angiotensin II levels. To

counteract this, Sacubitril is co-formulated with an angiotensin receptor blocker (ARB), typically

valsartan. This combination, known as an ARNI, simultaneously blocks the renin-angiotensin-

aldosterone system (RAAS) and enhances the natriuretic peptide system, providing a

synergistic therapeutic effect in patients with heart failure.[10][11][12][13]

Signaling Pathway of Sacubitril/Valsartan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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